Cas no 328-99-4 (Benzoyl fluoride,3-(trifluoromethyl)-)

Benzoyl fluoride,3-(trifluoromethyl)- Properties

Names and Identifiers

• Benzoyl fluoride,3-(trifluoromethyl)-
• 3-(TRIFLUOROMETHYL)BENZOYL FLUORIDE
• M-TRIFLUOROMETHYLBENZOYL FLUORIDE
• 3-trifluoromethylbenzoyl fluoride
• FT-0613935
• Benzoyl fluoride, 3-(trifluoromethyl)-
• m-Toluoyl fluoride,.alpha.,.alpha.-trifluoro-
• NSC 93822
• A821505
• EINECS 206-340-8
• 328-99-4
• MFCD00018047
• m-(Trifluoromethyl)benzoyl fluoride
• 3-Trifluoromethyl-benzoyl fluoride
• UNII-ZFQ5U94P9E
• DTXSID1059816
• EC 206-340-8
• NSC-93822
• m-Trifluoromethylbenzoyl fluoride
• ZFQ5U94P9E
• m-Toluoyl fluoride, .alpha.,.alpha.,.alpha.-trifluoro-
• NS00003884
• 3-(Trifluoromethyl)benzoyl fluoride
• 3-(Trifluoromethyl)-benzoic acid fluoride
• NSC93822
• SCHEMBL4854791
• Q27295437
• AKOS006228589
• m-Toluoyl fluoride, alpha,alpha,alpha-trifluoro-
• (2E)-2-[(2,4-dinitrophenyl)hydrazono]acetic acid
• DTXCID2038578
• DB-021773
• m-Toluoyl fluoride, alpha,alpha,alpha-trifluoro-(8CI)
• +Expand

• MDL： MFCD00018047
• InChIKey： LTHOSILCKUBBIS-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H4F4O/c9-7(13)5-2-1-3-6(4-5)8(10,11)12/h1-4H
• SMILES： C1=CC(=CC(=C1)C(F)(F)F)C(=O)F

Computed Properties

• Exact Mass: 192.02000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 192.019828
• Heavy Atom Count: 13
• Complexity: 199
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 2.81510
• PSA: 17.07000
• Refractive Index: 1.4341
• Boiling Point: 172.3°Cat760mmHg
• Flash Point: 62.2°C
• Color/Form: Not available
• Solubility: Not available
• Density: 1.339

Benzoyl fluoride,3-(trifluoromethyl)- Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R34
• Dangerous goods sign： C
• Hazardous Material transportation number：3265
• Hazard Statement： Corrosive
• Risk Phrases： 34
• HazardClass：CORROSIVE

Benzoyl fluoride,3-(trifluoromethyl)- Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%